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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyruvic acid, a pivotal intermediate in cellular metabolism, plays a crucial role in both energy

production and biosynthetic pathways. Its isotopically labeled counterpart, Pyruvic acid-13C2,

in which two carbon atoms are replaced with the stable isotope ¹³C, serves as an indispensable

tracer for elucidating metabolic fluxes and investigating cellular bioenergetics. This technical

guide provides a comprehensive overview of the chemical properties and stability of Pyruvic
acid-13C2, offering valuable insights for researchers employing this compound in metabolic

studies, drug development, and advanced imaging techniques such as hyperpolarized

magnetic resonance imaging (MRI).

Chemical Properties of Pyruvic Acid-13C2
Pyruvic acid-13C2 shares the same chemical structure as its unlabeled analogue, with the key

difference being the isotopic enrichment at two of its three carbon atoms. This isotopic

substitution results in a higher molecular weight while maintaining identical chemical reactivity.
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Property Value Reference(s)

Chemical Name 2-Oxopropanoic acid-1,2-¹³C₂ [1]

Synonyms
Pyruvic-1,2-¹³C₂ acid,

Acetylformic acid-¹³C₂
[1]

CAS Number 754966-21-7 [1]

Molecular Formula C¹³C₂H₄O₃ [2]

Molecular Weight 90.05 g/mol [1][2]

Physical Properties
Property Value Reference(s)

Appearance Liquid [1][3]

Boiling Point 165 °C (lit.) [1][3][4]

Melting Point 11-12 °C (lit.) [3][4]

Density 1.295 g/mL at 25 °C [1]

Solubility
Miscible with water. Soluble in

ethanol and diethyl ether.

Stability and Storage
The stability of Pyruvic acid-13C2 is a critical factor for ensuring the accuracy and

reproducibility of experimental results. Proper storage and handling are essential to prevent

degradation.

Storage Recommendations
For long-term stability, Pyruvic acid-13C2 should be stored under the following conditions:

Temperature: -20°C or -80°C in a freezer.[1][5]

Atmosphere: Store under an inert gas.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2022.883466/full
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2022.883466/full
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10508833/
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10508833/
https://www.researchgate.net/figure/LCMS-analysis-of-pyruvic-acid-and-amino-acid-drying-reactions-reveals-robust-formation-of_fig3_398115974
https://pmc.ncbi.nlm.nih.gov/articles/PMC10508833/
https://www.researchgate.net/figure/LCMS-analysis-of-pyruvic-acid-and-amino-acid-drying-reactions-reveals-robust-formation-of_fig3_398115974
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.benchchem.com/product/b15559712?utm_src=pdf-body
https://www.benchchem.com/product/b15559712?utm_src=pdf-body
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://www.youtube.com/watch?v=cKytVNtVOwY
https://pmc.ncbi.nlm.nih.gov/articles/PMC1682028/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light and Air: Protect from light and air.[5][6][7]

Under these conditions, the compound is generally stable for at least one year.[7]

Chemical Stability and Degradation Pathways
Pyruvic acid is known to be susceptible to degradation under certain conditions. The primary

degradation pathways include:

Aldol Condensation: In aqueous solutions, particularly under basic conditions (pH > 7),

pyruvic acid can undergo aldol-like condensation to form parapyruvic acid and higher-order

oligomers. This reaction is concentration-dependent. Stable solutions can be prepared by

using relatively dilute solutions maintained at a slightly acidic pH.

Decarboxylation: At elevated temperatures, pyruvic acid can decarboxylate to produce

acetaldehyde and carbon dioxide.

Oxidation: In the presence of oxidizing agents like hydrogen peroxide, pyruvic acid can be

oxidized. The reaction with H₂O₂ can form an intermediate, 2-hydroperoxy-2-

hydroxypropanoate, which then decomposes to acetate, CO₂, and water.

Photodegradation: Exposure to UV light can induce degradation. The specific degradation

products can vary depending on the conditions.

The isotopic labeling in Pyruvic acid-13C2 is not expected to significantly alter these

fundamental degradation pathways. However, the rates of these reactions might show minor

isotope effects.

Experimental Protocols
Stability-Indicating HPLC Method
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for

assessing the purity and stability of Pyruvic acid-13C2. The following is a general protocol that

can be adapted.

Objective: To develop and validate an HPLC method capable of separating Pyruvic acid-13C2
from its potential degradation products.
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Instrumentation:

HPLC system with a UV or Photodiode Array (PDA) detector.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in

water) and an organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm.

Column Temperature: 30 °C.

Method Development and Validation:

Forced Degradation Studies: To generate potential degradation products, subject a solution

of Pyruvic acid-13C2 to stress conditions as outlined in the ICH guidelines Q1A(R2).[8]

Acid Hydrolysis: 0.1 M HCl at 60°C for 30 minutes.

Base Hydrolysis: 0.1 M NaOH at 60°C for 30 minutes.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Heat at 70°C for 48 hours.

Photodegradation: Expose to UV light (e.g., 200 watt-hours/m²) and visible light (e.g., 1.2

million lux-hours).

Method Optimization: Analyze the stressed samples and optimize the chromatographic

conditions to achieve adequate separation of the parent peak from all degradation product

peaks.
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Method Validation: Validate the developed method according to ICH guidelines Q2(R1) for

parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Analysis by Mass Spectrometry (MS)
Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass

Spectrometry (GC-MS) are powerful techniques for the quantification and identification of

Pyruvic acid-13C2 and its metabolites.

Sample Preparation (General):

Precipitate proteins from biological samples (e.g., blood, cell lysates) using a cold organic

solvent like methanol.

Centrifuge to pellet the protein and collect the supernatant.

Derivatization may be necessary to improve chromatographic separation and ionization

efficiency. For example, derivatization with 3-nitrophenylhydrazine can be used for LC-MS

analysis.

LC-MS/MS Analysis (Example):

Chromatography: Use a reverse-phase C18 column with a gradient of water and acetonitrile,

both containing a small amount of formic acid.

Mass Spectrometry: Operate in negative electrospray ionization (ESI) mode. Monitor the

specific mass-to-charge ratio (m/z) for Pyruvic acid-13C2 and its expected metabolites.

Application in Metabolic Research and Signaling
Pathways
Pyruvic acid-13C2 is a key tracer for studying central carbon metabolism, particularly

glycolysis and the Tricarboxylic Acid (TCA) cycle.

Glycolysis and TCA Cycle
Pyruvate sits at a critical juncture between glycolysis and the TCA cycle. By tracing the fate of

the ¹³C labels from Pyruvic acid-13C2, researchers can quantify the flux through various
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metabolic pathways.
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Metabolic fate of Pyruvic acid-¹³C₂ in Glycolysis and the TCA Cycle.

Experimental Workflow for Metabolic Flux Analysis
Metabolic Flux Analysis (MFA) using ¹³C-labeled substrates is a powerful technique to quantify

intracellular metabolic fluxes.

Start: Cell Culture with
Pyruvic acid-¹³C₂

Metabolic Quenching

Metabolite Extraction

LC-MS or GC-MS Analysis
(Isotopologue Distribution)

Computational Modeling
and Flux Calculation

Metabolic Flux Map

Click to download full resolution via product page

Workflow for ¹³C-Metabolic Flux Analysis using Pyruvic acid-¹³C₂.

Hyperpolarized ¹³C MRI
Hyperpolarized [1-¹³C]pyruvate MRI is a non-invasive imaging technique that allows for real-

time monitoring of metabolic processes in vivo. The large signal enhancement achieved
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through hyperpolarization enables the detection of the conversion of pyruvate to lactate,

alanine, and bicarbonate.

Preparation of [1-¹³C]pyruvic acid
with a stable radical
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Intravenous Injection
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¹³C MR Image Acquisition

Data Analysis and
Metabolic Image Generation

Click to download full resolution via product page

Experimental workflow for hyperpolarized ¹³C MRI with Pyruvic acid-¹³C₂.

Conclusion
Pyruvic acid-13C2 is a powerful and versatile tool for researchers in the fields of metabolism,

drug development, and biomedical imaging. A thorough understanding of its chemical

properties, stability, and appropriate analytical methodologies is paramount for obtaining

reliable and meaningful experimental data. This technical guide provides a foundational

resource to assist scientists in the effective application of Pyruvic acid-13C2 in their research
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endeavors. As with any chemical reagent, adherence to proper safety, handling, and storage

protocols is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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